4-(3-Bromopropoxy)phenol
Cat. No. B1280124
M. Wt: 231.09 g/mol
InChI Key: CNPIVEYAEOWQKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04096280
Procedure details
A mixture of 88.0 g. (0.80 m.) of hydroquinone, 161.6 g. (0.80 m.) of 1,3-dibromopropane and 55.2 g. (0.40 m.) of potassium carbonate in 2 liters of 2-butanone was heated at reflux for 24 hours. The reaction mixture was filtered and the filtrate concentrated in vacuo. The solid and liquid phases of the residue were separated, and the liquid fraction was chromatographed on silica gel using chloroform-acetonitrile (95:5) as the eluant. There was thus obtained 37.2 g. of 4-(3-bromopropyloxy)phenol as a light brown oil which was used directly in the next reaction.
Identifiers
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REACTION_CXSMILES
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[C:1]1([CH:8]=[CH:7][C:5]([OH:6])=[CH:4][CH:3]=1)[OH:2].[Br:9][CH2:10][CH2:11][CH2:12]Br.C(=O)([O-])[O-].[K+].[K+]>CC(=O)CC>[Br:9][CH2:10][CH2:11][CH2:12][O:2][C:1]1[CH:8]=[CH:7][C:5]([OH:6])=[CH:4][CH:3]=1 |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(O)=CC=C(O)C=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrCCCBr
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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2 L
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Type
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solvent
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Smiles
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CC(CC)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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A mixture of 88.0 g
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 24 hours
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Duration
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24 h
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FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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The solid and liquid phases of the residue were separated
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CUSTOM
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Type
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CUSTOM
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Details
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the liquid fraction was chromatographed on silica gel
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CUSTOM
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Type
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CUSTOM
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Details
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of 4-(3-bromopropyloxy)phenol as a light brown oil which was used directly in the next reaction
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Outcomes
Product
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Name
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Type
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Smiles
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BrCCCOC1=CC=C(C=C1)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
